Cas no 1225957-81-2 (5-Chloro-2-oxoindoline-7-carboxylic acid)

• Product Name: 5-Chloro-2-oxoindoline-7-carboxylic acid
• CAS No: 1225957-81-2
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4821213
• PubChem ID: 82104749
• Update Time: 2025-10-29

5-Chloro-2-oxoindoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-oxoindoline-7-carboxylic acid
• 5-chloro-2-oxo-2,3-dihydro-1H-indole-7-carboxylic acid
• G68215
• 1225957-81-2
• 5-Chloro-2-oxoindoline-7-carboxylicacid

• Inchi： 1S/C9H6ClNO3/c10-5-1-4-2-7(12)11-8(4)6(3-5)9(13)14/h1,3H,2H2,(H,11,12)(H,13,14)
• InChI Key： SBRVXUPWFIQKOF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2=C(C=1)CC(N2)=O

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-oxoindoline-7-carboxylic acid

5-Chloro-2-Oxoindoline-7-Carboxylic Acid (CAS No. 1225957-81-2)

The compound 5-Chloro-2-Oxoindoline-7-Carboxylic Acid (CAS No. 1225957-81-2) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the indoline family, which is a bicyclic structure consisting of a six-membered benzene ring fused with a five-membered pyrrolidine ring. The presence of the chlorine atom at the 5-position and the carboxylic acid group at the 7-position introduces unique chemical properties and functional groups that make this compound versatile for various applications.

Recent studies have highlighted the potential of 5-Chloro-2-Oxoindoline-7-Carboxylic Acid in drug discovery and development. The indoline scaffold is known for its ability to interact with various biological targets, such as protein kinases and enzymes, due to its rigid structure and hydrophobic pockets. The chlorine substituent at the 5-position enhances the molecule's lipophilicity, which is crucial for improving bioavailability and pharmacokinetic properties. Additionally, the carboxylic acid group at the 7-position provides an acidic functionality that can be exploited for further chemical modifications, such as esterification or amidation, to create bioisosteres or prodrugs.

The synthesis of 5-Chloro-2-Oxoindoline-7-Carboxylic Acid involves a series of well-established organic reactions. Typically, the starting material is an indole derivative, which undergoes oxidation to form the indoline skeleton. The introduction of the chlorine atom and carboxylic acid group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of chemical properties, 5-Chloro-2-Oxoindoline-7-Carboxylic Acid exhibits a melting point of approximately 180°C, making it suitable for thermal stability studies. Its solubility in polar solvents such as water and methanol is moderate, which is advantageous for its use in solution-based reactions or analytical techniques like high-performance liquid chromatography (HPLC). The compound's UV-vis spectrum shows strong absorption in the ultraviolet region, indicating its potential application in photovoltaic materials or sensors.

From an applications perspective, 5-Chloro-2-Oxoindoline-7-Carboxylic Acid has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate for constructing bioactive molecules with anti-inflammatory, anticancer, or antiviral properties. For instance, researchers have explored its role as a lead compound in designing inhibitors for cyclin-dependent kinases (CDKs), which are key targets in cancer therapy.

Moreover, this compound has been utilized in materials science to develop advanced materials with tailored electronic properties. Its ability to form self-assembled monolayers (SAMs) on surfaces makes it a candidate for applications in nanotechnology and surface engineering. Recent studies have also investigated its potential as a building block for supramolecular assemblies, where hydrogen bonding interactions between carboxylic acid groups play a critical role.

In conclusion, 5-Chloro-2-Oxoindoline-7-Carboxylic Acid (CAS No. 1225957-81-) stands out as a multifaceted compound with significant implications across diverse fields of science and technology. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.